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Compound of Interest

Compound Name: 1,3-Propanediamine-2,2-D2

Cat. No.: B15341268

Essential Safety and Handling Guide for 1,3-
Propanediamine-2,2-D2

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,3-Propanediamine-2,2-D2 in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize exposure risks.

Chemical Identifier:
e |[UPAC Name: 2,2-dideuteriopropane-1,3-diamine[1]
e Molecular Formula: CsH1oN2[1]

e CAS Number: 352438-78-9

Hazard Identification and Personal Protective
Equipment (PPE)

1,3-Propanediamine and its analogs are classified as hazardous materials, necessitating
stringent safety measures. The primary hazards include flammability, severe skin burns, eye
damage, and potential for allergic skin reactions.[2][3][4]
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Summary of Required Personal Protective Equipment:

PPE Category Item Specification

Nitrile rubber, Butyl rubber.[5]

Disposable nitrile gloves offer
Hand Protection Chemical Resistant Gloves short-term protection.[6]

Always inspect gloves before

use.

Chemical splash goggles
meeting ANSI Z.87.1

standards are required. A face
] Safety Goggles and Face )
Eye and Face Protection Shield shield should be worn over
ie
safety glasses when there is a

risk of splashing or explosion.

[6]

A flame-resistant lab coat (e.qg.,
Nomex®) should be worn and
fully buttoned.[6] Chemical-

) ] Laboratory Coat and resistant clothing or an apron

Skin and Body Protection ) ] )
Protective Clothing is also recommended.[2][7]

Long pants and closed-toe,
closed-heel shoes are

mandatory.[6]

Use in a well-ventilated area or
under a chemical fume hood is
) ) ) essential.[2][8] If engineering
Respiratory Protection Respirator ] o
controls are insufficient, a
NIOSH-approved respirator is

required.[6][7]

Operational Plan: Handling and Storage

Engineering Controls:
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» Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume
hood.[2][8]

» Use an explosion-proof electrical, ventilating, and lighting system.[2][4]
e An emergency eyewash station and safety shower must be readily accessible.
Safe Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for
any signs of degradation.

o Transferring: Ground and bond containers when transferring the material to prevent static
discharge.[8] Use spark-proof tools.

e Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[3]

[4]118]

 Ingestion and Inhalation: Do not eat, drink, or smoke in the handling area.[2][4] Avoid
breathing vapors or mists.

o Contamination: If skin contact occurs, immediately wash the affected area with plenty of
water.[4] Remove and launder contaminated clothing before reuse.[2][3]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area designated for
flammables and corrosives.[2][3]

o Keep away from heat, sparks, open flames, and other sources of ignition.[2][3][8]

¢ Incompatible materials to avoid include strong oxidizing agents, acids, and acid chlorides.[8]

Emergency Procedures
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Emergency Situation

First Aid and Response Measures

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, including under the eyelids.[2]

Seek immediate medical attention.

Skin Contact

Take off immediately all contaminated clothing.
[2] Rinse skin with water/shower.[2] If skin
irritation or a rash occurs, get medical

advice/attention.[2]

Inhalation

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing.[2][3]

Call a poison center or doctor immediately.

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water.[2] Seek immediate medical attention.

Fire

Use carbon dioxide (COz), dry chemical, or

alcohol-resistant foam to extinguish.[2][4]

Spill

Evacuate personnel to a safe area.[9] Remove
all sources of ignition.[3] Use personal
protective equipment.[3] Absorb the spill with
inert material (e.g., sand, earth) and place itin a

suitable container for disposal.

Disposal Plan

All waste materials, including contaminated PPE and spill cleanup materials, must be handled

as hazardous waste.

» Dispose of contents and container to an approved waste disposal plant.[2][3]

e Do not dispose of it in drains or the environment.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of 1,3-Propanediamine-2,2-D2
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Caption: A workflow diagram illustrating the key steps for the safe handling of 1,3-
Propanediamine-2,2-D2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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